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Compound of Interest

Compound Name: Isophthalic-2,4,5,6-D4 acid

Cat. No.: B15129391

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the isotopic purity of Isophthalic-2,4,5,6-
D4 acid, a deuterated analog of isophthalic acid. Isotope-labeled compounds like Isophthalic-
2,4,5,6-D4 acid are crucial tools in drug metabolism and pharmacokinetic (DMPK) studies,
serving as internal standards for quantitative bioanalysis.[1] The degree of isotopic purity is a
critical parameter that directly impacts the accuracy and reliability of such studies. This
document outlines the available data on the isotopic and chemical purity of this compound,
details the analytical methodologies for its characterization, and presents a typical workflow for
its quality control.

Data Summary

The following table summarizes the key quantitative data for Isophthalic-2,4,5,6-D4 acid and
its non-deuterated counterpart. It is important to note that while several suppliers list
Isophthalic-2,4,5,6-D4 acid, a specific isotopic purity value is not always publicly available on
product specification sheets.[2][3][4] Therefore, a representative isotopic purity value from a
closely related, commercially available deuterated aromatic dicarboxylic acid, Terephthalic-
2,3,5,6-d4 acid, is included for reference.
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Isophthalic Acid

Parameter Isophthalic-2,4,5,6-D4 Acid

(Unlabeled)
CAS Number 148472-48-4[2] 121-91-5[5]
Molecular Formula CsH2D404[3] CsHeO4[5]
Molecular Weight 170.16 g/mol [3] 166.13 g/mol [5]
Representative Isotopic Purity 98 atom % D* Not Applicable
Chemical Purity >98% (typical) >99%[5]
Appearance White to off-white solid[3] White crystalline solid[6]
Melting Point >300 °C 341-343 °C[5]

*This value is for the related compound Terephthalic-2,3,5,6-d4 acid and is used as a
representative example of commercially available isotopic purity for a deuterated dicarboxylic
aromatic acid.

Experimental Protocols

The quality control of Isophthalic-2,4,5,6-D4 acid involves a multi-step process encompassing
synthesis and rigorous analytical characterization to confirm its identity, chemical purity, and
isotopic enrichment.

Synthesis

While a specific, detailed synthesis protocol for Isophthalic-2,4,5,6-D4 acid is not readily
available in the public domain, a plausible route can be adapted from established methods for
the synthesis of unlabeled isophthalic acid. A common industrial method for producing
isophthalic acid is the oxidation of meta-xylene.[6] To synthesize the deuterated analog, one
would start with a deuterated precursor, such as m-xylene-d8.

General Synthetic Scheme:

» Starting Material: m-Xylene-d8
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» Oxidation: The deuterated m-xylene is subjected to catalytic oxidation. This process typically
employs a cobalt-manganese catalyst in the presence of a bromine promoter and acetic acid
as a solvent, with air or pure oxygen as the oxidant.[6] The reaction is carried out at elevated
temperature and pressure.

« Purification: The crude Isophthalic-2,4,5,6-D4 acid is then purified, commonly through
recrystallization from an appropriate solvent, to remove impurities and residual catalyst.

Analytical Characterization

1. Chemical Purity Assessment by High-Performance Liquid Chromatography (HPLC)

The chemical purity of Isophthalic-2,4,5,6-D4 acid can be determined using reversed-phase
HPLC with UV detection.

Instrumentation: A standard HPLC system equipped with a UV detector.

o Column: A C18 stationary phase column is typically suitable for the separation of aromatic
acids.

» Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., 0.1% phosphoric
acid in water) and an organic solvent (e.g., acetonitrile) is commonly employed.

o Detection: The eluent is monitored by a UV detector at a wavelength where isophthalic acid
has significant absorbance, such as 210 nm.

o Quantification: The chemical purity is determined by calculating the peak area percentage of
the main component relative to the total peak area of all detected components. For
unlabeled isophthalic acid, purities of 299% are common.[5]

2. Isotopic Purity Determination by Mass Spectrometry (MS)

Mass spectrometry is the primary technique for determining the isotopic purity of a deuterated
compound.

 Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled to a
suitable ionization source (e.g., Electrospray lonization - ESI).
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o Sample Preparation: The sample is dissolved in a suitable solvent and infused into the mass
spectrometer.

e Analysis: The mass spectrum of the deprotonated molecule [M-H]~ is acquired in negative
ion mode. The relative intensities of the ion corresponding to the fully deuterated molecule
(d4) and the ions corresponding to lower deuterated species (d3, d2, d1) and the unlabeled
compound (d0) are measured.

o Calculation: The isotopic purity (atom % D) is calculated based on the relative abundances of
these different isotopic species.

3. Structural Confirmation and Isotopic Enrichment by Nuclear Magnetic Resonance (NMR)
Spectroscopy

NMR spectroscopy provides structural confirmation and can also be used to estimate the
degree of deuteration.

e 1H NMR (Proton NMR): The *H NMR spectrum of a highly deuterated sample will show
significantly reduced or absent signals for the protons that have been replaced by deuterium.
By comparing the integral of the residual proton signals with the integral of a known internal
standard, the percentage of non-deuterated species can be estimated. The *H NMR
spectrum of unlabeled isophthalic acid in DMSO-d6 shows characteristic aromatic proton
signals.

e 2H NMR (Deuterium NMR): A deuterium NMR spectrum will show signals corresponding to
the deuterium atoms in the molecule, confirming the positions of deuteration.

e 13C NMR (Carbon-13 NMR): The 13C NMR spectrum can be used to confirm the carbon
skeleton of the molecule. The signals for carbons attached to deuterium will be split into
multiplets due to C-D coupling.

Quality Control Workflow

The following diagram illustrates a typical workflow for the quality control and release of a batch
of Isophthalic-2,4,5,6-D4 acid.
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Caption: Quality control workflow for Isophthalic-2,4,5,6-D4 acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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